2-(ethylthio)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C21H21N3O2S/c1-2-27-19-11-7-6-10-17(19)21(26)22-14-15-24-20(25)13-12-18(23-24)16-8-4-3-5-9-16/h3-13H,2,14-15H2,1H3,(H,22,26)
• InChI Key: WIOAFYVVHKZBMB-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

2-(ethylthio)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known to possess various biochemical and physiological effects that make it a promising candidate for the development of novel drugs.

Scientific Research Applications

New Routes to Synthesis and Antiviral Activity

A study explored a new route to synthesize benzamide-based 5-aminopyrazoles , leading to compounds with significant antiviral activities against bird flu influenza (H5N1). This synthesis route opens pathways for developing potential antiviral agents (Hebishy et al., 2020).

Inhibitory Activity Against Human Leukocyte Elastase

Research into 2-(diethylamino)thieno1,3ŏxazin-4-ones revealed their potent inhibitory activity toward human leukocyte elastase (HLE), indicating potential for treating diseases associated with elastase activity (Gütschow et al., 1999).

Antimicrobial Properties of New Derivatives

A series of new acylthiourea derivatives showed promising antimicrobial activity against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Limban et al., 2011).

Synthesis and Characterization for Antimicrobial Agents

Another study focused on the synthesis and characterization of oxazine bearing pyridine scaffold compounds, revealing significant antimicrobial activity and highlighting their potential as novel antimicrobial agents (Desai et al., 2017).

Anticancer Evaluation of Benzamide Derivatives

Research into N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides demonstrated moderate to excellent anticancer activity against various cancer cell lines, suggesting these compounds as valuable leads for anticancer drug development (Ravinaik et al., 2021).